Cas no 871819-43-1 (Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate)

• Product Name: Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate
• CAS No: 871819-43-1
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD17015965
• CID: 1873096
• PubChem ID: 44475508
• Update Time: 2025-05-25

Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine-7-carboxylic acid, 4-chloro-1-methyl-, methylester
• Methyl 4-chloro-1-methyl-1H-pyrrolo-[3,2-c]pyridine-7-carboxylate
• methyl 4-chloro-1-methylpyrrolo[3,2-c]pyridine-7-carboxylate
• METHYL 4-CHLORO-1-METHYL-1H-PYRROLO[3,2-C]PYRIDINE-7-CARBOXYLATE
• UJJCPVCXNVAOAY-UHFFFAOYSA-N
• PB18210
• AK165433
• 1h-pyrrolo[3,2-c]pyridine-7-carboxylic acid,4-chloro-1-methyl-,methyl ester
• 4-CHLORO-1-METHYL-1H-PYRROLO[3,
• 4-CHLORO-1-METHYL-1H-PYRROLO[3,2-C]PYRIDINE-7-CARBOXYLIC ACID METHYL ESTER
• P12032
• SCHEMBL3993168
• 871819-43-1
• DB-360782
• WJB81943
• AKOS025146844
• CS-0049044
• MFCD17015965
• AS-51167
• 1H-PYRROLO[3,2-C]PYRIDINE-7-CARBOXYLIC ACID, 4-CHLORO-1-METHYL-, METHYL ESTER
• DTXSID901171360
• METHYL4-CHLORO-1-METHYL-1H-PYRROLO[3,2-C]PYRIDINE-7-CARBOXYLATE
• Methyl 4-chloro-1-methyl-pyrrolo[3,2-c]pyridine-7-carboxylate
• Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate

• MDL： MFCD17015965
• Inchi： 1S/C10H9ClN2O2/c1-13-4-3-6-8(13)7(10(14)15-2)5-12-9(6)11/h3-5H,1-2H3
• InChI Key： UJJCPVCXNVAOAY-UHFFFAOYSA-N
• SMILES： ClC1C2C=CN(C)C=2C(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 1.7

Additional information on Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate

Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate: A Comprehensive Overview

Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate, with the CAS number 871819-43-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. Recent studies have highlighted its role in modulating key biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate is characterized by a pyrrolopyridine core, which is a fused bicyclic system combining pyrrole and pyridine moieties. The presence of a chlorine substituent at the 4-position and a methyl group at the 1-position introduces significant electronic and steric effects, influencing the compound's reactivity and bioavailability. The carboxylate ester group at the 7-position further enhances its functional versatility, enabling it to participate in various chemical transformations and biological interactions.

Recent advancements in synthetic methodologies have facilitated the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic processes to construct the pyrrolopyridine framework with high precision. These methods not only improve yield but also allow for fine-tuning of substituents, paving the way for customized derivatives tailored to specific applications.

In terms of biological activity, Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate has demonstrated potent inhibitory effects on several enzyme targets associated with inflammatory diseases and neurodegenerative disorders. Preclinical studies have shown that this compound can modulate key signaling pathways, such as the NF-kB pathway, which is central to inflammatory responses. Its ability to cross the blood-brain barrier makes it particularly attractive for treating central nervous system disorders.

Beyond its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has explored its role as an electron transport layer material, where its stability and conductivity contribute to enhanced device performance.

The development of Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate has been driven by collaborative efforts between academic institutions and industry partners. These collaborations have accelerated its transition from laboratory research to preclinical testing, with promising results indicating its potential for clinical translation.

In conclusion, Methyl 4-chloro-1-methyl-1H-pyrrolo[3,2-C]pyridine-7-carboxylate represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its structural uniqueness, coupled with advanced synthetic techniques and biological activity profiles, positions it as a key player in future innovations within medicinal chemistry and materials science.